Cas no 6946-53-8 (2-[butyl(propanoyl)amino]ethyl propanoate)

• Product Name: 2-[butyl(propanoyl)amino]ethyl propanoate
• CAS No: 6946-53-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 2626550
• PubChem ID: 245384
• Update Time: 2025-04-21

2-[butyl(propanoyl)amino]ethyl propanoate Chemical and Physical Properties

Names and Identifiers

• 2-[butyl(propanoyl)amino]ethyl propanoate
• DTXSID10989357
• NSC57333
• NSC-57333
• 6946-53-8

• Inchi： 1S/C12H23NO3/c1-4-7-8-13(11(14)5-2)9-10-16-12(15)6-3/h4-10H2,1-3H3
• InChI Key： CUKHPXLJKGYCGU-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CCN(C(CC)=O)CCCC

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 329.6°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.451
• PSA: 46.61
• LogP: 1.97830